Ethyl (2-chloro-4-formyl-6-methoxyphenoxy)acetate
Cat. No. B2870913
M. Wt: 272.68
InChI Key: ATPMICBAAFHINO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09212196B2
Procedure details
The compound was prepared according to general procedure E with 5-chlorovanillin (2.7 mmol) in dry acetone (25 ml), anhydrous K2CO3 (3.5 mmol), and ethylbromoacetate (4.05 mmol) at reflux for 1 h30. Ethanol was added and evaporated by azeotropic distillation with ethylbromoacetate. 957 mg of crude product were obtained and purified by silica gel chromatography (eluent dichloromethane). 330 mg of purified compound were obtained (45% yield). 1H NMR (250 MHz, CD3COCD3): δ 1.27 (t, J=7.2 Hz, 3H), 3.98 (s, 3H), 4.22 (q, J=7.2 Hz, 2H), 4.87 (s, 2H), 7.50 (s, 1H), 7.58 (s, 1H), 9.90 (s, 1H) 13C NMR (126 MHz, CD3COCD3): δ 15.1, 57.5, 62.1, 70.5, 112.3, 125.8, 128.9, 134.0, 149.7, 154.5, 169.5, 191.2. MS (ESI): m/z 272.9 and 274.9 [M+H]+.
Name
Yield
45%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[C:3]([OH:12])=[C:4]([O:10][CH3:11])[CH:5]=[C:6]([CH:9]=1)[CH:7]=[O:8].C([O-])([O-])=O.[K+].[K+].[CH2:19]([O:21][C:22](=[O:25])[CH2:23]Br)[CH3:20].C(O)C>CC(C)=O>[Cl:1][C:2]1[CH:9]=[C:6]([CH:7]=[O:8])[CH:5]=[C:4]([O:10][CH3:11])[C:3]=1[O:12][CH2:23][C:22]([O:21][CH2:19][CH3:20])=[O:25] |f:1.2.3|
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Inputs
Step One
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Name
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Quantity
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2.7 mmol
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Type
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reactant
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Smiles
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ClC=1C(=C(C=C(C=O)C1)OC)O
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Step Two
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Name
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Quantity
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3.5 mmol
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Step Three
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Name
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Quantity
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4.05 mmol
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Type
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reactant
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Smiles
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C(C)OC(CBr)=O
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)O
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Step Five
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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CC(=O)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The compound was prepared
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 1 h30
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated by azeotropic distillation with ethylbromoacetate
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CUSTOM
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Type
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CUSTOM
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Details
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957 mg of crude product were obtained
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CUSTOM
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Type
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CUSTOM
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Details
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purified by silica gel chromatography (eluent dichloromethane)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC1=C(OCC(=O)OCC)C(=CC(=C1)C=O)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 330 mg | |
| YIELD: PERCENTYIELD | 45% | |
| YIELD: CALCULATEDPERCENTYIELD | 44.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
